Cas no 1186311-02-3 (3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine)

• Product Name: 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine
• CAS No: 1186311-02-3
• MF: C₁₇H₂₉IN₂OSi
• MW: 432.414937734604
• MDL: MFCD12922771
• CID: 1075454
• PubChem ID: 46737892
• Update Time: 2025-11-02

3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-((3-((tert-Butyldimethylsilyloxy)methyl)-pyrrolidin-1-yl)methyl)-5-iodopyridine
• 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine
• tert-butyl-[[1-[(5-iodopyridin-3-yl)methyl]pyrrolidin-3-yl]methoxy]-dimethylsilane
• 3-((3-(((tert-Butyldimethylsilyl)oxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine
• 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine, AldrichCPR
• MFCD12922771
• DTXSID301121098
• 3-[3-(tert-Butyldimethylsilyloxymethyl)pyrrolidin-1-ylmethyl]-5-iodopyridine
• 1186311-02-3
• AKOS015837890
• DB-365347
• 3-[[3-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]-1-pyrrolidinyl]methyl]-5-iodopyridine

• MDL： MFCD12922771
• Inchi： 1S/C17H29IN2OSi/c1-17(2,3)22(4,5)21-13-14-6-7-20(11-14)12-15-8-16(18)10-19-9-15/h8-10,14H,6-7,11-13H2,1-5H3
• InChI Key： CNCDNBJLDOIUGT-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1)CN1CCC(CO[Si](C)(C)C(C)(C)C)C1

Computed Properties

• Exact Mass: 432.10939g/mol
• Monoisotopic Mass: 432.10939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine

3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine: A Comprehensive Guide to Its Properties and Applications

3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine (CAS No: 1186311-02-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tert-butyldimethylsilyl (TBDMS) protecting group and iodopyridine moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure combines a pyrrolidine ring with a 5-iodopyridine unit, making it particularly valuable for drug discovery and development.

The TBDMS-protected hydroxyl group in 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine enhances its stability under various reaction conditions, which is crucial for multi-step synthetic processes. Researchers often utilize this compound in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, due to the reactivity of the iodine substituent on the pyridine ring. This property aligns with current trends in green chemistry, where efficient and selective reactions are highly sought after to minimize waste and improve sustainability.

In the context of drug discovery, 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine has shown promise as a building block for kinase inhibitors and other biologically active molecules. The pharmaceutical industry's growing focus on targeted therapies and personalized medicine has increased demand for such specialized intermediates. Recent studies have explored its potential in developing compounds that interact with specific protein targets, particularly in oncology and neurological disorders.

The compound's physicochemical properties make it suitable for various applications beyond pharmaceuticals. Its moderate lipophilicity, conferred by the TBDMS group, allows for good membrane permeability, a critical factor in bioavailability optimization. This characteristic is particularly relevant to current research in blood-brain barrier penetration, a hot topic in CNS drug development. Additionally, the iodopyridine moiety offers opportunities for radiolabeling, making the compound interesting for diagnostic imaging applications.

From a synthetic chemistry perspective, 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine represents an excellent example of protecting group strategy in modern organic synthesis. The TBDMS group can be selectively removed under mild conditions, allowing for sequential functionalization of the molecule. This feature is particularly valuable in combinatorial chemistry and library synthesis, where rapid generation of diverse molecular structures is required for high-throughput screening.

The market for specialty chemical intermediates like 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine has seen steady growth, driven by increasing R&D investments in the pharmaceutical sector. Current trends in fragment-based drug discovery and click chemistry have further expanded its potential applications. The compound's versatility makes it a valuable asset in academic research laboratories and industrial settings alike.

Quality control of 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on quality by design (QbD) in chemical manufacturing has made such analytical characterization increasingly important.

Storage and handling of 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light to maintain stability. These storage conditions align with current best practices in chemical inventory management and laboratory safety protocols.

Future research directions for 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine may explore its utility in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging areas in drug discovery could benefit from the compound's unique structural features. Additionally, its potential in metal-catalyzed reactions and photoredox chemistry warrants further investigation, given the current interest in these methodologies.

In conclusion, 3-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-5-iodopyridine (CAS No: 1186311-02-3) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique combination of structural elements makes it particularly suited for modern synthetic challenges, while its potential biological relevance keeps it at the forefront of pharmaceutical research. As the field continues to evolve toward more sophisticated molecular designs, compounds like this will undoubtedly play increasingly important roles in scientific advancement.